TELLURIC ACID
Overview
Description
Synthesis Analysis
Telluric acid is formed by the oxidation of tellurium or tellurium dioxide with a powerful oxidizing agent such as hydrogen peroxide, chromium trioxide, or sodium peroxide . The reaction can be summarized as follows: TeO2 + H2O2 + 2 H2O → Te(OH)6 . Crystallization of this compound solutions below 10 °C gives this compound tetrahydrate Te(OH)6·4H2O .Molecular Structure Analysis
This compound has an octahedral geometry . The first two negative charges (on deprotonation) would be formed on the two oppositely directed alcohol groups (to minimize repulsion) and be far from each other . The third negative charge instead would be much closer to either of the two existing negative charges .Chemical Reactions Analysis
This compound is a weak acid. It reacts with strong bases to make tellurates . It is a powerful oxidizing agent . It can be dehydrated to make tellurium trioxide .Physical And Chemical Properties Analysis
This compound is a white crystalline solid made up of octahedral Te(OH)6 molecules which persist in aqueous solution . It is a weak acid which is dibasic, forming tellurate salts with strong bases and hydrogen tellurate salts with weaker bases or upon hydrolysis of tellurates in water .Scientific Research Applications
Telluric acid has many scientific applications, including its use in the synthesis of organic compounds, such as pharmaceuticals, dyes, and fertilizers. It is also used in the production of inorganic compounds, such as tellurium dioxide, tellurium trioxide, and tellurium tetrafluoride. This compound is also used in the synthesis of metal complexes and in the production of catalysts.
Mechanism of Action
Target of Action
Telluric acid, or more accurately orthothis compound, is a chemical compound with the formula Te(OH)₆ . It is a weak acid which is dibasic, forming tellurate salts with strong bases and hydrogen tellurate salts with weaker bases or upon hydrolysis of tellurates in water . It is used as a tellurium-source in the synthesis of oxidation catalysts .
Mode of Action
This compound interacts with its targets through its oxidizing properties . It can react with strong bases to form tellurates . It is a powerful oxidizing agent and can be dehydrated to make tellurium trioxide .
Biochemical Pathways
This compound has been shown to influence several biochemical pathways. In particular, it has been found to affect the TLR4, Nrf2, and PI3K/Akt signaling pathways . These pathways play crucial roles in immune response, oxidative stress response, and cell survival respectively .
Pharmacokinetics
It is known that this compound is a white crystalline solid that is soluble in water . This suggests that it could be absorbed and distributed in the body through the bloodstream. Its metabolism and excretion are areas of ongoing research.
Result of Action
It has been shown to haveantioxidant and anti-inflammatory capabilities in experimental endotoxemia . It has also been used in research as a precursor for the synthesis of tellurium-based compounds with interesting properties .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its solubility in water suggests that it could be affected by the hydration status of the body . Additionally, as an oxidizing agent, it could potentially cause fires or explosions when combined with certain substances, so it should be handled with care .
Advantages and Limitations for Lab Experiments
One of the main advantages of using TELLURIC ACID acid in laboratory experiments is its low cost and availability. It is also easy to store and handle, and it is relatively non-toxic. However, there are some limitations to using this compound acid in laboratory experiments. It is highly reactive and can be corrosive, so it must be handled with care. It can also form explosive mixtures with other substances, so it must be used with caution.
Future Directions
There are many potential future applications for TELLURIC ACID acid. It could be used in the synthesis of new pharmaceuticals, dyes, and fertilizers. It could also be used in the production of metal complexes and catalysts. In addition, this compound acid could be used in the development of new materials, such as polymers, for use in various industries. Finally, this compound acid could be used in the development of new drugs, such as antibiotics and antivirals, to treat a variety of diseases.
Synthesis Methods
The most common method of synthesizing TELLURIC ACID acid is through the reaction of tellurium dioxide (TeO2) with sulfuric acid (H2SO4). This reaction produces this compound acid and sulfur dioxide (SO2) as byproducts. The reaction is typically performed in a sealed container at temperatures ranging from 120-180 °C. The reaction is also relatively slow, taking up to 24 hours to complete.
Safety and Hazards
Biochemical Analysis
Biochemical Properties
Telluric acid is known for its redox-modulating and anti-inflammatory activities . It is used as a source of tellurium in the synthesis of oxidation catalysts
Cellular Effects
This compound has been shown to have renoprotective effects against lipopolysaccharide (LPS)-induced acute kidney injury (AKI) in mice . This effect might be partly attributed to the modulation of toll-like receptor 4 (TLR4), phosphoinositide 3-kinase (PI3K)/Akt, and nuclear factor-erythroid 2-related factor-2 (Nrf2) signaling pathways .
Molecular Mechanism
It is known that this compound is formed by the oxidation of tellurium or tellurium dioxide with a powerful oxidising agent such as hydrogen peroxide .
Temporal Effects in Laboratory Settings
It is known that the anhydrous acid is stable in air at 100 °C but above this it dehydrates to form polymetathis compound .
Dosage Effects in Animal Models
In animal models, this compound has been shown to have renoprotective effects against LPS-induced AKI
Metabolic Pathways
It is known that this compound is formed by the oxidation of tellurium or tellurium dioxide with a powerful oxidising agent .
Properties
| { "Design of the Synthesis Pathway": "The synthesis of Telluric Acid can be achieved through the oxidation of Tellurium metal or Tellurium dioxide with a strong oxidizing agent such as nitric acid or hydrogen peroxide.", "Starting Materials": [ "Tellurium metal or Tellurium dioxide", "Nitric acid or Hydrogen peroxide" ], "Reaction": [ "If using Tellurium metal, it must be dissolved in concentrated nitric acid to form Telluric acid.", "If using Tellurium dioxide, it must be mixed with concentrated hydrogen peroxide and heated to form Telluric acid.", "The resulting Telluric acid can be purified through precipitation or distillation." ] } | |
| 13451-14-4 | |
Molecular Formula |
H6O6Te |
Molecular Weight |
229.642 |
IUPAC Name |
telluric acid;dihydrate |
InChI |
InChI=1S/H2O4Te.2H2O/c1-5(2,3)4;;/h(H2,1,2,3,4);2*1H2 |
InChI Key |
VCYUGZHEVVXOPD-UHFFFAOYSA-N |
SMILES |
O.O.O[Te](=O)(=O)O |
Origin of Product |
United States |
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